Cas no 1261941-46-1 (4-[3-(N,N-Dimethylaminocarbonyl)phenyl]benzoic acid)

• Product Name: 4-[3-(N,N-Dimethylaminocarbonyl)phenyl]benzoic acid
• CAS No: 1261941-46-1
• MF: C₁₆H₁₅NO₃
• MW: 269.295204401016
• MDL: MFCD18312678
• CID: 2764934
• PubChem ID: 53218404
• Update Time: 2025-05-21

4-[3-(N,N-Dimethylaminocarbonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3'-(Dimethylcarbamoyl)[1,1'-biphenyl]-4-carboxylic acid
• DTXSID30683345
• 4-[3-(N,N-Dimethylaminocarbonyl)phenyl]benzoic acid, 95%
• MFCD18312678
• 4-[3-(N,N-DIMETHYLAMINOCARBONYL)PHENYL]BENZOIC ACID
• 1261941-46-1
• SCHEMBL12168605
• 4-[3-(N,N-Dimethylaminocarbonyl)phenyl]benzoic acid

• MDL： MFCD18312678
• Inchi： 1S/C16H15NO3/c1-17(2)15(18)14-5-3-4-13(10-14)11-6-8-12(9-7-11)16(19)20/h3-10H,1-2H3,(H,19,20)
• InChI Key： XGRCSVGUXBQBGV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)C1C=CC(C(=O)O)=CC=1)N(C)C

Computed Properties

• Exact Mass: 269.10519334Da
• Monoisotopic Mass: 269.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.6Ų

Additional information on 4-[3-(N,N-Dimethylaminocarbonyl)phenyl]benzoic acid

4-[3-(N,N-Dimethylaminocarbonyl)phenyl]benzoic acid: A Comprehensive Overview

4-[3-(N,N-Dimethylaminocarbonyl)phenyl]benzoic acid, also known by its CAS number CAS No. 1261941-46-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a substituted phenyl group containing a dimethylamino carbonyl substituent. The combination of these functional groups imparts distinctive chemical and biological properties, making it a valuable molecule for various applications.

The structure of 4-[3-(N,N-Dimethylaminocarbonyl)phenyl]benzoic acid consists of a benzene ring attached to a carboxylic acid group at the para position. The phenyl ring is further substituted at the meta position with a dimethylamino carbonyl group, which introduces electron-donating properties due to the presence of the dimethylamino group. This substitution pattern not only influences the compound's chemical reactivity but also plays a crucial role in its biological activity.

Recent studies have highlighted the potential of 4-[3-(N,N-Dimethylaminocarbonyl)phenyl]benzoic acid in drug discovery, particularly in the development of novel therapeutic agents. Researchers have explored its ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases, making it a promising lead compound for anti-cancer drug development.

In addition to its pharmacological applications, CAS No. 1261941-46-1 has also been investigated for its role in materials science. Its ability to form stable crystalline structures has led to its consideration as a building block for organic electronics and optoelectronic devices. A 2023 paper in Advanced Materials reported that this compound can be used to fabricate high-performance organic semiconductors, showcasing its versatility across multiple disciplines.

The synthesis of 4-[3-(N,N-Dimethylaminocarbonyl)phenyl]benzoic acid typically involves multi-step organic reactions, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These developments are critical for scaling up production to meet growing demand in both academic and industrial settings.

From an analytical perspective, the characterization of this compound has been enhanced by modern spectroscopic techniques such as NMR and mass spectrometry. These tools allow for precise determination of its molecular structure and purity, ensuring high-quality standards in research and manufacturing.

In conclusion, 4-[3-(N,N-Dimethylaminocarbonyl)phenyl]benzoic acid, with its unique chemical properties and diverse applications, continues to be a focal point in scientific research. As new findings emerge from ongoing studies, this compound is poised to make significant contributions to fields ranging from pharmacology to materials science.